Cas no 868694-21-7 (5-fluoro-3-iodo-1H-indole)

• Product Name: 5-fluoro-3-iodo-1H-indole
• CAS No: 868694-21-7
• MF: C₈H₅FIN
• MW: 261.034877538681
• CID: 4265474
• Update Time: 2025-06-09

5-fluoro-3-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-fluoro-3-iodo-
• 5-fluoro-3-iodo-1H-indole

• Inchi： 1S/C8H5FIN/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-4,11H
• InChI Key： SQDJULVYEXFDLC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(I)=C1

Additional information on 5-fluoro-3-iodo-1H-indole

Introduction to 5-fluoro-3-iodo-1H-indole (CAS No. 868694-21-7)

5-fluoro-3-iodo-1H-indole (CAS No. 868694-21-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the indole family, which is well-documented for its role in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. The presence of both fluorine and iodine substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The fluoro group, specifically at the 5-position of the indole ring, is a common pharmacophore that enhances metabolic stability, bioavailability, and binding affinity in drug candidates. In contrast, the iodo substituent at the 3-position provides a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex molecular architectures. These features make 5-fluoro-3-iodo-1H-indole a promising intermediate in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient access to halogenated indoles like 5-fluoro-3-iodo-1H-indole, leveraging transition-metal catalysis and palladium-mediated reactions. Such techniques have not only improved yield but also allowed for greater functional diversification. For instance, palladium-catalyzed C-H activation strategies have been explored to introduce additional substituents at remote positions of the indole core, expanding the compound’s synthetic utility.

In terms of biological activity, 5-fluoro-3-iodo-1H-indole has been investigated for its potential roles in various disease models. Studies have highlighted its utility as a precursor in the synthesis of indole derivatives with anti-inflammatory, anticancer, and antimicrobial properties. The fluorine atom’s ability to modulate enzyme interactions has been particularly studied in kinases and other therapeutic targets. Additionally, the iodine moiety facilitates further derivatization into more complex molecules, which can be screened for enhanced pharmacological effects.

One notable application of 5-fluoro-3-iodo-1H-indole is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Indole derivatives are known to disrupt PPIs by binding to hydrophobic pockets within protein surfaces. The introduction of fluorine and iodine substituents fine-tunes these interactions, improving binding affinity and selectivity. Recent computational studies have predicted that 5-fluoro-3-iodo-1H-indole derivatives may exhibit potent activity against PPIs involved in neurodegenerative diseases, providing a new avenue for therapeutic intervention.

The compound’s structural features also make it an attractive candidate for material science applications. Halogenated indoles can serve as building blocks for organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of fluorine and iodine enhances charge transport properties, making these materials suitable for optoelectronic devices. Ongoing research is exploring novel polymers and copolymers derived from 5-fluoro-3-iodo-1H-indole that could revolutionize display technologies and energy-efficient lighting solutions.

From a synthetic chemistry perspective, 5-fluoro-3-iodo-1H-indole exemplifies the importance of heterocyclic compounds in drug discovery. Its reactivity allows chemists to construct intricate scaffolds with minimal steps, reducing costs and improving scalability. Advances in flow chemistry have further enabled continuous production processes for such intermediates, aligning with green chemistry principles by minimizing waste and energy consumption.

The future prospects of 5-fluoro-3-iodo-1H-indole are vast, with ongoing investigations into its role in medicinal chemistry and materials science. As synthetic methodologies continue to evolve, new derivatives will be developed with tailored properties for specific applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.